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Compound of Interest

Compound Name: 2-Methylquinoline-4-carbonitrile

Cat. No.: B1297338

Affiliation: Advanced Synthesis Group, Institute for Chemical Research

Introduction

2-Methylquinoline-4-carbonitrile is a valuable heterocyclic building block in organic
synthesis, primarily utilized in the construction of more complex fused heterocyclic systems.
The quinoline scaffold itself is a privileged structure in medicinal chemistry, with numerous
derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer,
and anti-inflammatory properties. The presence of the nitrile group at the 4-position and the
methyl group at the 2-position of the quinoline ring offers unique reactivity and opportunities for
structural diversification, making it a key intermediate for the synthesis of novel therapeutic
agents and functional materials.

This document provides detailed application notes and experimental protocols for the synthesis
and utilization of 2-methylquinoline-4-carbonitrile as a versatile synthon in organic chemistry.

Synthesis of 2-Methylquinoline-4-carbonitrile

A common and efficient method for the synthesis of 2-methylquinoline-4-carbonitrile involves
the nucleophilic substitution of a halogen, typically chlorine, from the corresponding 4-
chloroquinoline derivative. The cyanation of 2-methyl-4-chloroquinoline provides a direct route
to the target compound.

Proposed Synthetic Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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